![molecular formula C25H25N3O3 B4922924 1-(3,3-diphenylpropanoyl)-4-(4-nitrophenyl)piperazine](/img/structure/B4922924.png)
1-(3,3-diphenylpropanoyl)-4-(4-nitrophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 1-(3,3-Diphenylpropanoyl)-4-(4-nitrophenyl)piperazine and related compounds typically involves multi-step reactions. For instance, compounds with similar structures have been synthesized through reactions involving key intermediates like 4-[(2,6-dimethylphenyl)aminocarbonylmethyl]piperazine and various chloromethyl oxadiazoles or nitrobenzenes, demonstrating a general approach to the synthesis of diphenylpiperazine derivatives through alkylation, acidulation, reduction of nitro groups, and subsequent cyclization steps (Wang et al., 2004).
Molecular Structure Analysis
The molecular structure of similar compounds has been characterized by weak intramolecular C—H⋯N interactions and the crystal packing stabilized by weak intermolecular N—H⋯O and C—H⋯O hydrogen bonds and C—H⋯π interaction, which may also be indicative of the structural characteristics of 1-(3,3-Diphenylpropanoyl)-4-(4-nitrophenyl)piperazine (Wang et al., 2004).
Chemical Reactions and Properties
The chemical properties of diphenylpiperazine derivatives often involve their reactivity towards various functional groups and the formation of complex structures. For example, derivatives have been used to bridge dinuclear complexes of rhodium(III) and iridium(III), indicating the potential of such compounds to participate in complex chemical reactions (Wirth et al., 2012).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystal structure, are crucial for their practical applications. For instance, the crystal structure analysis can reveal the presence of intermolecular interactions like hydrogen bonding, which influences the compound's stability and reactivity (Prasad et al., 2022).
properties
IUPAC Name |
1-[4-(4-nitrophenyl)piperazin-1-yl]-3,3-diphenylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3O3/c29-25(19-24(20-7-3-1-4-8-20)21-9-5-2-6-10-21)27-17-15-26(16-18-27)22-11-13-23(14-12-22)28(30)31/h1-14,24H,15-19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPFFVNYRZKCMNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5738218 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.